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Compound of Interest

Compound Name: 2-(6-Chloropyridin-3-yl)thiazole
CAS No.: 760193-03-1
Cat. No.: B1461714

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-(6-chloropyridin-3-yl)thiazole, a
heterocyclic building block of significant interest in medicinal chemistry and drug discovery. Its
unique structural motif, combining a chlorinated pyridine ring with a thiazole moiety, has
positioned it as a valuable scaffold for the development of novel therapeutic agents and
agrochemicals. This document will delve into the core chemical and physical properties,
synthesis methodologies, known biological activities, and safety considerations associated with
this compound.

Core Compound Identity and Properties
CAS Number: 760193-03-1[1][2]
Molecular Formula: CsHsCIN2S[1][2]

Molecular Weight: 196.66 g/mol [1]
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Chemical Structure:
A 2D representation of 2-(6-Chloropyridin-3-yl)thiazole.

Physicochemical Properties:

Property Value Source

Purity >98% [1]

83 - 86 °C (for the related
Melting Point compound 2,6-
Dichloropyridine)

Boiling Point Not available

Solubility Not available

Note: Experimental data for the melting point, boiling point, and solubility of 2-(6-
chloropyridin-3-yl)thiazole are not readily available in the searched literature. The provided
melting point is for a structurally related compound and should be considered as an estimate.

Synthesis and Methodologies

The synthesis of the 2-(6-chloropyridin-3-yl)thiazole scaffold is of paramount importance for
accessing its diverse derivatives. The scientific literature points to several established synthetic
strategies for constructing the thiazole ring and coupling it with the pyridine moiety. The two
primary approaches are the Hantzsch thiazole synthesis and palladium-catalyzed cross-
coupling reactions, such as the Suzuki coupling.

Hantzsch Thiazole Synthesis

The Hantzsch synthesis is a classic and versatile method for the formation of thiazole rings.
This reaction typically involves the condensation of an a-haloketone with a thioamide.

Conceptual Workflow:
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General workflow for the Hantzsch synthesis of the target compound.
Detailed Experimental Protocol (Hypothetical, based on related procedures):
Step 1: Synthesis of 6-Chloronicotinothioamide

» To a stirred solution of 6-chloronicotinamide in anhydrous toluene, add Lawesson's reagent
(0.55 equivalents).

o Reflux the reaction mixture for 2-4 hours, monitoring the progress by thin-layer
chromatography (TLC).

e Upon completion, cool the mixture to room temperature and concentrate under reduced
pressure.

» Purify the crude product by column chromatography on silica gel to afford 6-
chloronicotinothioamide.

Step 2: Cyclocondensation to form 2-(6-Chloropyridin-3-yl)thiazole

» Dissolve 6-chloronicotinothioamide (1 equivalent) in a suitable solvent such as ethanol or
dimethylformamide (DMF).

e Add an a-haloketone, for example, 2-bromo-1,1-diethoxyethane (1.1 equivalents).
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» Heat the reaction mixture to reflux for 4-8 hours, or until TLC analysis indicates the
consumption of the starting materials.

o Cool the reaction mixture and neutralize with a base (e.g., sodium bicarbonate solution).

o Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over
anhydrous sodium sulfate, and concentrate in vacuo.

 Purify the resulting crude product by recrystallization or column chromatography to yield pure
2-(6-chloropyridin-3-yl)thiazole.

Suzuki Coupling

Palladium-catalyzed Suzuki coupling offers an alternative and efficient route. This method
involves the reaction of a thiazole boronic acid or ester with a halogenated pyridine, or vice

versa.

Conceptual Workflow:
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General workflow for the Suzuki coupling approach.
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Biological Significance and Applications in Drug
Discovery

The 2-(6-chloropyridin-3-yl)thiazole scaffold is a privileged structure in medicinal chemistry,
frequently incorporated into molecules with a wide range of biological activities. While the
intrinsic biological activity of the core molecule is not extensively documented, its derivatives
have shown significant promise in several therapeutic areas.

Anticancer Activity:

Numerous studies have reported the synthesis of 2-(6-chloropyridin-3-yl)thiazole derivatives
with potent cytotoxic effects against various cancer cell lines.[3][4] These compounds often
function as inhibitors of key signaling pathways involved in cancer cell proliferation, survival,
and metastasis. For instance, derivatives have been designed as inhibitors of c-Met kinase, a
receptor tyrosine kinase often dysregulated in cancer.[5]

Antiviral and Antimicrobial Properties:

The unique electronic and structural features of this scaffold have also been exploited in the
development of novel antiviral and antibacterial agents.[6] The combination of the electron-
withdrawing chloro-substituted pyridine and the thiazole ring can facilitate interactions with
biological targets in pathogens.

Agrochemicals:

The 2-(6-chloropyridin-3-yl) moiety is a key component of some neonicotinoid insecticides.
These compounds act as agonists of the nicotinic acetylcholine receptor in insects, leading to
paralysis and death.

lllustrative Signaling Pathway Involvement (Hypothetical for a c-Met Inhibitor Derivative):
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Hypothetical inhibition of the c-Met signaling pathway by a derivative.

Safety and Handling

Due to the lack of a specific Safety Data Sheet (SDS) for 2-(6-chloropyridin-3-yl)thiazole in
the searched literature, a cautious approach to handling is imperative. Based on the safety
information for structurally related compounds such as 2,6-dichloropyridine, the following
precautions should be observed.
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Potential Hazards (based on related compounds):

o Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.
o Skin Irritation: May cause skin irritation.

o Eye Irritation: May cause serious eye irritation.

Recommended Handling Procedures:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.

» Ventilation: Use only in a well-ventilated area, such as a fume hood.

o Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands and any
exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

First Aid Measures (General Recommendations):

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.
« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.

Conclusion

2-(6-Chloropyridin-3-yl)thiazole is a versatile and valuable building block in the fields of
medicinal chemistry and agrochemical research. Its established synthetic routes and the
diverse biological activities of its derivatives underscore its importance as a privileged scaffold.
Further investigation into the specific biological targets and mechanisms of action of the core
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molecule and its novel derivatives is warranted to fully exploit its therapeutic potential.

Researchers and drug development professionals should handle this compound with

appropriate safety precautions, drawing guidance from data on structurally related molecules

until a specific SDS becomes available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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